Cas no 1111115-30-0 (5-(3-aminophenyl)-1H-pyridin-2-one)

• Product Name: 5-(3-aminophenyl)-1H-pyridin-2-one
• CAS No: 1111115-30-0
• MF: C₁₁H₁₀N₂O
• MW: 186.20990228653
• CID: 2606833
• PubChem ID: 23314113
• Update Time: 2025-06-09

5-(3-aminophenyl)-1H-pyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-(3-aminophenyl)-1H-pyridin-2-one
• 3-(6-hydroxy-pyridin-3-yl)-phenylamine
• EN300-747195
• CS-0354203
• 5-(3-Aminophenyl)pyridin-2(1H)-one
• 1111115-30-0
• 5-(3-AMINOPHENYL)-2-HYDROXYPYRIDINE
• DTXSID90632778
• SCHEMBL982016
• 5-(3-Aminophenyl)pyridin-2-ol
• PJRSJKZQCSXYCW-UHFFFAOYSA-N
• AKOS015943541

• Inchi： 1S/C11H10N2O/c12-10-3-1-2-8(6-10)9-4-5-11(14)13-7-9/h1-7H,12H2,(H,13,14)
• InChI Key： PJRSJKZQCSXYCW-UHFFFAOYSA-N
• SMILES： O=C1C=CC(=CN1)C1C=CC=C(C=1)N

Computed Properties

• Exact Mass: 186.079312947Da
• Monoisotopic Mass: 186.079312947Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 55.1Ų

Additional information on 5-(3-aminophenyl)-1H-pyridin-2-one

Comprehensive Overview of 5-(3-aminophenyl)-1H-pyridin-2-one (CAS No. 1111115-30-0): Properties, Applications, and Research Insights

The compound 5-(3-aminophenyl)-1H-pyridin-2-one (CAS No. 1111115-30-0) is a specialized organic molecule that has garnered significant attention in pharmaceutical and materials science research. Characterized by its unique aminophenyl and pyridinone moieties, this compound exhibits versatile chemical properties, making it a valuable intermediate in drug discovery and advanced material synthesis. Its molecular structure, featuring a hydrogen-bond donor-acceptor system, enables interactions with biological targets, particularly in the development of kinase inhibitors and antimicrobial agents.

In recent years, the demand for heterocyclic compounds like 5-(3-aminophenyl)-1H-pyridin-2-one has surged due to their role in addressing global health challenges, such as antibiotic resistance and chronic inflammatory diseases. Researchers are actively exploring its potential in targeted drug delivery systems and biocompatible polymers, aligning with the growing trend of personalized medicine. The compound’s CAS No. 1111115-30-0 is frequently cited in patents related to cancer therapeutics and neurodegenerative disease research, reflecting its cross-disciplinary relevance.

From a synthetic chemistry perspective, 5-(3-aminophenyl)-1H-pyridin-2-one is synthesized via Pd-catalyzed coupling reactions or multicomponent condensation, methods that prioritize yield optimization and environmental sustainability. Its solubility in polar solvents and thermal stability (up to 250°C) make it suitable for industrial-scale applications, including OLED materials and photocatalysts. These attributes resonate with the current focus on green chemistry and energy-efficient technologies.

Analytical studies of CAS No. 1111115-30-0 highlight its distinct UV-Vis absorption peaks (λ_max ~320 nm) and NMR spectral data (δ 6.8–7.5 ppm for aromatic protons), which are critical for quality control in manufacturing. The compound’s low cytotoxicity in preliminary in vitro assays further supports its adoption in biomedical applications. Notably, its structure-activity relationship (SAR) is a focal point in computational chemistry studies, leveraging AI-driven molecular modeling to predict novel derivatives.

Market trends indicate rising inquiries about scalable synthesis protocols for 5-(3-aminophenyl)-1H-pyridin-2-one, driven by its inclusion in high-throughput screening libraries. Frequently searched questions include: "How does 5-(3-aminophenyl)-1H-pyridin-2-one compare to other pyridinone derivatives in drug efficacy?" and "What are the industrial uses of CAS No. 1111115-30-0 beyond pharmaceuticals?" Addressing these, recent publications emphasize its superiority in binding affinity and metabolic stability over analogous structures.

In conclusion, 5-(3-aminophenyl)-1H-pyridin-2-one (CAS No. 1111115-30-0) represents a nexus of innovation across multiple scientific domains. Its adaptability in drug design, material science, and sustainable chemistry positions it as a compound of enduring interest. Future research is expected to explore its synergistic effects with nanotechnology, further expanding its utility in next-generation applications.